Cas no 2200107-38-4 (2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine)

2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine is a fluorinated pyrazine derivative characterized by its unique structural features, including a difluorocyclobutylmethoxy substituent. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate or active moiety. The presence of the difluorocyclobutyl group enhances metabolic stability and lipophilicity, which may improve bioavailability in drug development. The methylpyrazine core offers opportunities for further functionalization, making it valuable for structure-activity relationship studies. Its well-defined synthetic pathway ensures reproducibility, while its purity and stability under standard conditions facilitate handling in laboratory applications. This compound is particularly suited for exploratory research in medicinal chemistry and material science.
2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine structure
2200107-38-4 structure
Product Name:2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine
CAS No:2200107-38-4
MF:C10H12F2N2O
MW:214.211889266968
CID:5325150
Update Time:2025-06-07

2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-[(3,3-difluorocyclobutyl)methoxy]-6-methylpyrazine
    • 2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine
    • Inchi: 1S/C10H12F2N2O/c1-7-4-13-5-9(14-7)15-6-8-2-10(11,12)3-8/h4-5,8H,2-3,6H2,1H3
    • InChI Key: SBFOZSQXPQCWME-UHFFFAOYSA-N
    • SMILES: FC1(CC(COC2C=NC=C(C)N=2)C1)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 218
  • XLogP3: 2.8
  • Topological Polar Surface Area: 35

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Additional information on 2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine

Introduction to 2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine (CAS No: 2200107-38-4)

2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine, identified by its CAS number 2200107-38-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazine family, a heterocyclic aromatic structure known for its diverse biological activities and potential therapeutic applications. The presence of a 3,3-difluorocyclobutyl moiety and a methylpyrazine backbone introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The structural features of 2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine contribute to its potential utility in various biochemical pathways. The difluorocyclobutyl group enhances lipophilicity and metabolic stability, which are critical factors in the design of bioactive molecules. Additionally, the methoxy substituent at the 2-position and the methyl group at the 6-position influence the compound's reactivity and interaction with biological targets. These structural elements make it an intriguing subject for exploring novel pharmacophores.

In recent years, there has been growing interest in pyrazine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyrazines can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the cyclobutyl ring further modulates these properties by enhancing binding affinity and reducing metabolic degradation. This has led to increased research focus on fluorinated pyrazines as potential drug candidates.

Current research in the field of medicinal chemistry highlights the importance of optimizing molecular structure to improve pharmacological efficacy. The compound 2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine exemplifies this trend by combining structural elements known to enhance bioactivity. For instance, the 3,3-difluorocyclobutyl group has been shown to improve solubility and membrane permeability, while the methylpyrazine core provides a scaffold for further functionalization. These characteristics make it a valuable asset in the quest for new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrazine derivatives have been investigated for their ability to inhibit kinases and other enzymes involved in cancer progression. The unique structural features of 2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine may enable it to interact with target proteins in novel ways, offering a potential breakthrough in cancer treatment. Preliminary computational studies suggest that this compound could exhibit high binding affinity for certain oncogenic enzymes, making it a promising lead for further development.

Another area of interest is the use of this compound in neurological disorders. Pyrazines have been implicated in modulating neurotransmitter activity, which could make them useful in treating conditions such as Alzheimer's disease and Parkinson's disease. The presence of both fluorine atoms and methoxy groups may enhance its ability to cross the blood-brain barrier, improving its therapeutic potential in neurological applications.

The synthesis of 2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed reactions and fluorination methods have enabled chemists to construct the desired framework efficiently. These advancements are crucial for moving from laboratory-scale synthesis to industrial production.

In conclusion, 2-[(3,3-Difluorocyclobutyl)methoxy]-6-methylpyrazine (CAS No: 2200107-38-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer multiple avenues for therapeutic intervention, particularly in oncology and neurology. As research continues to uncover new applications for pyrazine derivatives, compounds like this one will play an increasingly important role in the development of next-generation drugs.

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